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Compound of Interest

Compound Name: Alpelisib hydrochloride

Cat. No.: B15144926 Get Quote

Alpelisib Hydrochloride Technical Support
Center
Welcome to the technical resource center for Alpelisib hydrochloride. This guide provides

researchers, scientists, and drug development professionals with essential information on

solubility, solution preparation, and troubleshooting for experimental use.

Frequently Asked Questions (FAQs)
Q1: What is Alpelisib and how does it work?

A: Alpelisib is an orally bioavailable small molecule that selectively inhibits the alpha isoform of

phosphatidylinositol 3-kinase (PI3Kα).[1][2][3] The PI3K/AKT/mTOR pathway is a critical

signaling pathway for cellular proliferation, growth, and survival, and it is frequently

overactivated in cancer.[2][4] Alpelisib targets the p110α catalytic subunit of PI3K, including

common mutant forms, thereby blocking the downstream signaling cascade and reducing

tumor growth.[2][5][6] It is the first PI3K inhibitor approved for treating certain types of

advanced breast cancer with PIK3CA mutations.[2][5][7]

Q2: In which solvents is Alpelisib hydrochloride soluble?

A: Alpelisib hydrochloride has high solubility in DMSO. It has limited solubility in ethanol and

is practically insoluble in water, especially at neutral and basic pH.[8][9][10] Its solubility is pH-
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dependent, showing higher solubility in acidic conditions.[8] For detailed quantitative data,

please refer to the solubility tables below.

Q3: How should I store Alpelisib hydrochloride powder and stock solutions?

A:

Powder: The solid compound should be stored at -20°C for long-term stability (up to 3 years).

[1][9]

Stock Solutions: Aliquot stock solutions to avoid repeated freeze-thaw cycles. In a solvent

like DMSO, solutions can be stored at -80°C for up to one year or at -20°C for up to one

month.[9]

Troubleshooting Guide
Q1: I'm having trouble completely dissolving Alpelisib hydrochloride in DMSO. What should I

do?

A: This is a common issue that can often be resolved with the following steps:

Use Fresh, Anhydrous DMSO: DMSO is hygroscopic, meaning it readily absorbs moisture

from the air. This absorbed water can significantly reduce the solubility of Alpelisib
hydrochloride.[9][10] Always use a fresh, unopened bottle or a properly stored anhydrous

grade of DMSO.

Sonication: Gentle warming and sonication can help break up particles and facilitate

dissolution.[1]

Check Concentration: Ensure you are not trying to prepare a solution that exceeds the

maximum solubility limit (see tables below).

Q2: My Alpelisib hydrochloride solution appears to have precipitated after being added to an

aqueous buffer or cell culture medium. How can I prevent this?

A: This is expected, as Alpelisib hydrochloride is practically insoluble in aqueous solutions at

neutral pH.[8][9] The final concentration of the organic solvent (like DMSO) in your aqueous

medium must be kept low enough to maintain solubility, typically well below 1%.
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Workflow: First, prepare a high-concentration stock solution in 100% DMSO. Then, perform

serial dilutions in your aqueous buffer or medium to reach the desired final concentration for

your experiment. The key is to add the DMSO stock to the aqueous solution while vortexing

to ensure rapid mixing and prevent localized precipitation.

Q3: Why is the solubility of Alpelisib (free base) different from Alpelisib hydrochloride?

A: Alpelisib hydrochloride is the salt form of Alpelisib. The hydrochloride salt is generally

used to improve properties like stability and handling. However, the solubility characteristics

can differ significantly from the free base form. It is crucial to use the solubility data specific to

the form of the compound you are working with. For instance, some vendors report the

solubility of the free base in DMSO to be as high as 240 mg/mL, while the hydrochloride salt is

reported around 96 mg/mL.[1][9]

Data Presentation: Solubility Tables
Table 1: Solubility of Alpelisib Hydrochloride

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 96 200.86

Use fresh,
anhydrous DMSO
as moisture can
reduce solubility.
[9]

Ethanol 3 6.27 -

| Water | Insoluble | - | Practically insoluble (0.02 mg/mL).[8] |

Table 2: pH-Dependent Aqueous Solubility of Alpelisib (Free Base) at 37°C
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pH Solubility (mg/mL) Condition

1.0 3.64 0.1N HCl[8]

1.1 1.43 Simulated Gastric Fluid[8]

| >3.0 | < 0.09 | - |

Experimental Protocols & Workflows
Protocol 1: Preparation of a 100 mM Stock Solution in
DMSO

Weigh Compound: Accurately weigh the required amount of Alpelisib hydrochloride
powder (Molecular Weight: 477.93 g/mol ). To prepare 1 mL of a 100 mM solution, you would

need 47.79 mg.

Add Solvent: Add the appropriate volume of fresh, anhydrous DMSO.

Dissolve: Vortex the solution and use an ultrasonic bath if necessary to ensure the

compound is completely dissolved.

Store: Aliquot the stock solution into smaller volumes in tightly sealed vials and store at

-80°C for long-term use.

Protocol 2: Formulation for In Vivo Oral Administration
(Example)
This protocol describes a common vehicle for oral gavage in animal studies. The final solution

is a suspension.

Prepare Stock: Start with a concentrated, clear stock solution of Alpelisib hydrochloride in

100% DMSO (e.g., 96 mg/mL).[9]

Add Co-solvents: For a 1 mL final working solution, follow these steps in order, ensuring the

solution is mixed evenly after each addition:[9]

Take 50 µL of the 96 mg/mL DMSO stock solution.
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Add 400 µL of PEG300 and mix until the solution is clear.

Add 50 µL of Tween® 80 and mix until the solution is clear.

Add 500 µL of ddH₂O to bring the final volume to 1 mL.

Administer: Use the mixed solution immediately for optimal results.[9]

Visualizations
Alpelisib Mechanism of Action
Alpelisib selectively inhibits the p110α subunit of PI3K, which is a key enzyme in the

PI3K/Akt/mTOR signaling pathway. This pathway, when activated by growth factors, promotes

cell survival, proliferation, and growth. By blocking PI3Kα, Alpelisib disrupts this cascade in

cancer cells, particularly those with activating PIK3CA mutations.
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Caption: PI3K/Akt/mTOR signaling pathway and the inhibitory action of Alpelisib.
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Experimental Workflow: Stock Solution Preparation
This diagram illustrates the standard procedure for preparing a stock solution of Alpelisib
hydrochloride for laboratory use.

Start Weigh Alpelisib
Hydrochloride Powder

Add Anhydrous
DMSO

Vortex / Sonicate
to Dissolve

Aliquot into
Vials Store at -80°C Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing an Alpelisib hydrochloride stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15144926#alpelisib-hydrochloride-solubility-in-dmso-
and-other-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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